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Cat. No.: B044395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2-ethylhexyl) azelate (DEHA), also known as dioctyl azelate (DOZ), is a synthetic

dicarboxylic acid ester. Its primary applications are as a plasticizer for vinyls to improve low-

temperature resistance and as a base for synthetic lubricants.[1] Due to its production and use,

DEHA can be released into the environment through various waste streams. Understanding its

concentration in environmental matrices such as soil and water is crucial for assessing its

environmental fate, persistence, and potential ecological impact.

This document provides detailed protocols for the extraction and quantitative analysis of DEHA

in soil and water samples using modern chromatographic techniques. The methodologies are

based on established principles for the analysis of semivolatile organic compounds (SVOCs)

and are adaptable for trace-level detection.

Physico-Chemical Properties and Environmental
Fate
The environmental behavior of DEHA is governed by its chemical and physical properties. It

has very low water solubility and a high soil organic carbon-water partitioning coefficient (Koc),

indicating that it will strongly adsorb to soil and sediment, making it relatively immobile in these

matrices.[1][2]
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Table 1: Physico-Chemical Properties of Bis(2-ethylhexyl) azelate

Property Value Reference

IUPAC Name
bis(2-ethylhexyl)
nonanedioate

[2]

CAS Number 103-24-2 [2]

Molecular Formula C₂₅H₄₈O₄ [2]

Molecular Weight 412.6 g/mol [2]

Water Solubility < 0.0004 mg/L at 20°C [1]

Vapor Pressure 5.04 x 10⁻⁶ hPa at 25°C [1]

Log Kₒₘ (Octanol-Water

Partition Coeff.)
11.9 (experimentally obtained) [1]

| Log Kₒ꜀ (Soil Adsorption Coeff.) | 5.48 (calculated) |[1] |

In the environment, DEHA is expected to partition into soil and sediment.[1] While volatilization

from water surfaces can occur, this process is significantly slowed by its adsorption to

suspended solids.[2] Biodegradation is a potential degradation pathway under aerobic

conditions.[1]

Diagrams and Workflows
Environmental Fate Pathway
The following diagram illustrates the potential pathways of DEHA in the environment upon its

release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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